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Compound of Interest

Compound Name: c9,t11-CLA

Cat. No.: B107833 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with c9,t11-Conjugated Linoleic Acid (c9,t11-CLA).

Adherence to these procedures is essential for ensuring a safe laboratory environment and

proper chemical management.

Personal Protective Equipment (PPE)
While some safety data sheets (SDS) indicate that c9,t11-CLA is not classified as a hazardous

substance under the Globally Harmonized System (GHS) and may not require special PPE for

handling, it is crucial to always observe good industrial hygiene practices.[1][2] The following

table summarizes the recommended PPE based on the form of the substance and the nature

of the work.
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For prolonged or repeated skin contact, the use of suitable protective gloves is recommended.

[2] Always ensure that eyewash stations and safety showers are readily accessible near the

workstation.[3]

Operational Plans: Handling and Storage
Handling:

Review the Safety Data Sheet (SDS): Before use, thoroughly review the complete and most

current SDS for the specific c9,t11-CLA product you are using.[4]

Ensure Adequate Ventilation: Work in a well-ventilated area, especially when handling

c9,t11-CLA in a solvent.[3]

Avoid Ingestion and Inhalation: Do not ingest or inhale the substance.[4]

Prevent Contact: Avoid contact with eyes, skin, and clothing.[3][4]

Hygiene Practices: Wash hands thoroughly after handling the material, especially before

eating, drinking, or smoking.[2][4]
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Solvent Evaporation: When changing the solvent, evaporate the initial solvent (e.g., ethanol)

under a gentle stream of nitrogen.[4]

Storage:

Store in the original, tightly closed container in a cool, dry, and well-ventilated place.[2][3]

c9,t11-CLA is often supplied in an ethanol solution and should be stored at -20°C for long-

term stability.[4]

Protect the substance from direct sunlight and air exposure.[3]

Disposal Plan
Dispose of c9,t11-CLA and its containers in accordance with all applicable local, state, and

federal regulations.

Unused Material: Unused c9,t11-CLA should be disposed of as chemical waste. Do not

allow it to enter sewers or surface and ground water.[1]

Contaminated Materials: Absorbent materials used to clean up spills, as well as any

contaminated PPE, should be placed in a sealed container and disposed of as chemical

waste.

Empty Containers: Do not reuse empty containers. Dispose of them as chemical waste.

First Aid Measures
After Inhalation: Move the person to fresh air. If symptoms persist, consult a doctor.[1][5]

After Skin Contact: Wash the affected area with soap and water. If irritation develops and

persists, seek medical attention.[2][5]

After Eye Contact: Rinse the opened eye for several minutes under running water. If irritation

persists, get medical attention.[1][2]

After Swallowing: Rinse mouth with water. Do not induce vomiting. If symptoms persist,

consult a doctor.[1][5]
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Chemical and Physical Properties
The following table summarizes key quantitative data for c9,t11-CLA.

Property Value

Molecular Formula C18H32O2

Molecular Weight 280.5 g/mol

Appearance Clear Liquid/Oil

Melting Point -5 °C / 23 °F

Boiling Point 229 - 230 °C @ 16 mmHg

Flash Point > 112 °C / > 233.6 °F

Solubility
Insoluble in water. Soluble in ethanol, DMSO,

and dimethylformamide at ≥ 100 mg/mL.

Note: Physical properties can vary slightly between different isomers and product formulations.

Visual Workflow: PPE Selection for c9,t11-CLA
The following diagram outlines the decision-making process for selecting the appropriate

Personal Protective Equipment when handling c9,t11-CLA.
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Caption: PPE selection workflow for handling c9,t11-CLA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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